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Compound of Interest

Compound Name: Benzaldehyde oxime

Cat. No.: B015908

Technical Support Center: Benzaldehyde Oxime

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Benzaldehyde oxime.

Troubleshooting Guide
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Issue Possible Cause(s)

Resolution

Inadequate Personal
Accidental Skin or Eye Contact  Protective Equipment (PPE),

splash during handling.

Skin Contact: Immediately
flush skin with plenty of soap
and water for at least 15
minutes while removing
contaminated clothing and
shoes. Seek medical attention.
[1] Eye Contact: Immediately
flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Seek

immediate medical attention.

[1]

Insufficient ventilation,
Inhalation of Dust or Vapors improper handling of solid

material.

Move the individual to fresh air
immediately. If breathing is
difficult, give oxygen. If not
breathing, give artificial
respiration. Seek medical

attention.[1]

) ] Improper storage, handling
Spill of Benzaldehyde Oxime
error.

Evacuate personnel from the
area. Wear appropriate PPE,
including respiratory
protection. For solid spills,
sweep up or vacuum the
material and place it into a
suitable, closed container for
disposal. Avoid generating
dust.[1] For liquid spills, absorb
with an inert material and
place in a sealed container for
disposal. Ensure adequate

ventilation.

Crystallization of Liquid Storage at a low temperature

Benzaldehyde Oxime (Melting Point: ~30°C).

The product may be a solid,

liquid, or a

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB8189880_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8189880_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8189880_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8189880_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

solidified/supercooled melt. If
solid, it can be gently warmed
to melt. Store below +30°C to

maintain consistency.

Frequently Asked Questions (FAQs)

What are the primary hazards associated with Benzaldehyde oxime?

Benzaldehyde oxime is irritating to the eyes, skin, and respiratory system.[1] It may be
harmful if swallowed, in contact with skin, or if inhaled.

What personal protective equipment (PPE) is required when handling Benzaldehyde oxime?
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
« Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

o Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or if

dust is generated.[1]
How should Benzaldehyde oxime be stored?

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible substances such as strong oxidizing agents.[1]

What is the proper procedure for disposing of Benzaldehyde oxime waste?

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[1] It is recommended to contact a licensed professional waste disposal service to
dispose of this material.[2] Do not mix with other waste.[3]

What should | do in case of a fire involving Benzaldehyde oxime?

Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.
[1] Firefighters should wear self-contained breathing apparatus and full protective gear.[1]
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Quantitative Hazard Data

While specific LD50 and LC50 data for Benzaldehyde oxime are not readily available in the
provided search results, the Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals provides the following hazard statements.

Hazard Category GHS Classification

Acute Toxicity, Oral Warning: Harmful if swallowed][3]

Acute Toxicity, Dermal Warning: Harmful in contact with skin[3]
Acute Toxicity, Inhalation Warning: Harmful if inhaled[3]

Skin Corrosion/Irritation Warning: Causes skin irritation[3]
Serious Eye Damage/Eye Irritation Warning: Causes serious eye irritation[3]

Specific Target Organ Toxicity (Single Exposure)  Warning: May cause respiratory irritation

Experimental Protocols

Detailed experimental protocols involving Benzaldehyde oxime should be designed and
conducted in accordance with your institution's safety guidelines and standard laboratory
practices. Always perform a thorough risk assessment before beginning any new procedure.

Visualizations

Below is a diagram illustrating the logical workflow for the safe handling and disposal of
Benzaldehyde oxime.

Caption: Safe handling and disposal workflow for Benzaldehyde oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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